Cas no 2680801-18-5 (benzyl N-[5-(2-hydroxyethyl)-1,3-thiazol-2-yl]carbamate)

• Product Name: benzyl N-[5-(2-hydroxyethyl)-1,3-thiazol-2-yl]carbamate
• CAS No: 2680801-18-5
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• CID: 6041031
• PubChem ID: 165919572
• Update Time: 2025-05-23

benzyl N-[5-(2-hydroxyethyl)-1,3-thiazol-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[5-(2-hydroxyethyl)-1,3-thiazol-2-yl]carbamate
• 2680801-18-5
• EN300-28285362

• Inchi： 1S/C13H14N2O3S/c16-7-6-11-8-14-12(19-11)15-13(17)18-9-10-4-2-1-3-5-10/h1-5,8,16H,6-7,9H2,(H,14,15,17)
• InChI Key： DNFTYFAAKVYTGG-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CCO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 278.07251349g/mol
• Monoisotopic Mass: 278.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 99.7Ų

Additional information on benzyl N-[5-(2-hydroxyethyl)-1,3-thiazol-2-yl]carbamate

Benzyl N-[5-(2-Hydroxyethyl)-1,3-Thiazol-2-Yl]Carbamate: A Comprehensive Overview

Benzyl N-[5-(2-hydroxyethyl)-1,3-thiazol-2-yl]carbamate, with the CAS number 2680801-18-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyl group attached to a carbamate moiety. The presence of the 1,3-thiazole ring introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations and applications.

The synthesis of benzyl N-[5-(2-hydroxyethyl)-1,3-thiazol-2-yl]carbamate typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the environmental footprint and enhancing the scalability of production. Researchers have also explored alternative routes, such as microwave-assisted synthesis and enzymatic catalysis, to optimize the yield and purity of this compound.

In terms of applications, this compound has shown potential in several areas. In the pharmaceutical industry, it has been investigated as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties. Studies published in 2023 highlight its ability to modulate cellular pathways involved in chronic inflammatory diseases, making it a promising candidate for drug development.

Another notable application is in agrochemicals. The compound has demonstrated efficacy as a plant growth regulator and as an agent against fungal pathogens. Field trials conducted in 2023 revealed that it can enhance crop resilience without adverse effects on soil microbiota, aligning with sustainable agricultural practices.

The structural versatility of benzyl N-[5-(2-hydroxyethyl)-1,3-thiazol-2-yl]carbamate also makes it a valuable tool in materials science. It has been used as a building block for constructing advanced polymers and hybrid materials with tailored mechanical and electronic properties. Recent research focuses on its integration into bio-inspired materials for applications in sensors and drug delivery systems.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, it undergoes rapid hydrolysis, minimizing its persistence in aquatic environments. This characteristic aligns with global efforts to develop eco-friendly chemical products.

In conclusion, benzyl N-[5-(2-hydroxyethyl)-1,3-thiazol-2-yl]carbamate (CAS No. 2680801-18-5) is a multifaceted compound with diverse applications across various industries. Its unique structure and reactivity continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings.